(2E)-7-methyl-2-[(1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
Molecular Formula |
C27H21NO4 |
|---|---|
Molecular Weight |
423.5 g/mol |
IUPAC Name |
[(2E)-7-methyl-2-[(1-methylindol-3-yl)methylidene]-3-oxo-1-benzofuran-6-yl] 2-methylbenzoate |
InChI |
InChI=1S/C27H21NO4/c1-16-8-4-5-9-19(16)27(30)32-23-13-12-21-25(29)24(31-26(21)17(23)2)14-18-15-28(3)22-11-7-6-10-20(18)22/h4-15H,1-3H3/b24-14+ |
InChI Key |
GOWRZCBDMBKCFQ-ZVHZXABRSA-N |
Isomeric SMILES |
CC1=CC=CC=C1C(=O)OC2=C(C3=C(C=C2)C(=O)/C(=C\C4=CN(C5=CC=CC=C54)C)/O3)C |
Canonical SMILES |
CC1=CC=CC=C1C(=O)OC2=C(C3=C(C=C2)C(=O)C(=CC4=CN(C5=CC=CC=C54)C)O3)C |
Origin of Product |
United States |
Preparation Methods
Preparation of the Indole Intermediate
The 1-methyl-1H-indol-3-yl moiety is synthesized via:
-
Fischer indole synthesis : Condensation of phenylhydrazine with a ketone precursor under acidic conditions.
-
Methylation : Alkylation of the indole nitrogen using methyl iodide or dimethyl sulfate in the presence of a base (e.g., K₂CO₃).
Table 1: Indole Intermediate Synthesis
Benzofuran Core Synthesis
The 3-oxo-2,3-dihydro-1-benzofuran-6-yl scaffold is constructed through:
-
Cyclization : Dehydration of a dihydroxyacetophenone derivative (e.g., 4-hydroxyacetophenone) using acidic or oxidative conditions.
-
Methylation : Introduction of the 7-methyl group via electrophilic substitution or directed metalation.
Table 2: Benzofuran Core Synthesis
Knoevenagel Condensation for Methylidene Bridge Formation
The (E)-configured methylidene bridge is formed via:
-
Aldehyde Activation : Oxidation of the benzofuran core’s hydroxyl group to an aldehyde (e.g., using PCC or Swern oxidation).
-
Condensation : Reaction with the indole’s α-methyl ketone under basic conditions (e.g., piperidine).
Table 3: Knoevenagel Condensation
Esterification with 2-Methylbenzoic Acid
The 6-yl position of the benzofuran is functionalized via:
-
Activation : Conversion of the hydroxyl group to a good leaving group (e.g., tosylate or mesylate).
-
Coupling : Reaction with 2-methylbenzoic acid using DCC/DMAP or HATU/DIPEA in anhydrous solvents.
Table 4: Esterification
| Step | Reagents/Conditions | Yield (%) | Reference |
|---|---|---|---|
| Hydroxyl activation | TsCl, pyridine, 0°C → RT | 85–90 | |
| Coupling | 2-Methylbenzoic acid, DCC, DMAP, DCM | 75–80 |
Optimization and Industrial-Scale Production
Purification Techniques
-
Chromatography : Silica gel column chromatography with hexane/ethyl acetate gradients isolates the final product.
-
Crystallization : Recrystallization from ethanol or methanol improves purity (>98%).
Table 5: Purification Methods
| Method | Conditions | Purity (%) | Reference |
|---|---|---|---|
| Column chromatography | Hexane/EtOAc (3:1 → 1:3), 25°C | 95–97 | |
| Recrystallization | Ethanol, −20°C → RT | >98 |
Stereoselectivity and Validation
Stereochemical Control
The (E)-configuration of the methylidene bridge is ensured by:
Chemical Reactions Analysis
Functional Group Reactivity
The compound’s reactivity stems from its structural complexity, including a benzofuran core , indole moiety , ester group , and ketone .
Ester Hydrolysis
The benzoate ester undergoes hydrolysis under acidic or basic conditions to yield the corresponding carboxylic acid or carboxylate salt. For example:
-
Acid-catalyzed hydrolysis : Generates 2-methylbenzoic acid and the benzofuran alcohol.
-
Base-catalyzed hydrolysis : Produces the benzoate salt and benzofuran alcohol.
Ketone Reactivity
The 3-oxo group participates in nucleophilic addition reactions:
-
Grignard reagents : Add to the carbonyl, forming alcohol derivatives after protonation.
-
Enolate formation : Deprotonation under basic conditions enables aldol condensations or Michael additions.
Indole Chemistry
The indole moiety, despite its aromatic stability, may engage in:
-
Electrophilic substitution : At positions 4 or 5 of the indole ring, though steric hindrance from the methyl group may reduce reactivity.
-
Reduction : Hydrogenation of the indole’s aromatic system to form dihydroindole derivatives.
Reaction Mechanisms and Transition States
Computational studies (e.g., DFT calculations) are used to analyze transition states in reactions involving this compound. For example:
-
Methylidene bridge formation : The E-configuration arises from steric and electronic factors favoring trans alignment during condensation.
-
Ester hydrolysis : Transition states involve proton transfer and bond cleavage, with solvolysis pathways influenced by solvent polarity.
Stability and Degradation
The compound’s stability is influenced by its functional groups:
-
Thermal stability : The ester and ketone groups contribute to moderate thermal stability, though prolonged heating may induce decomposition.
-
Photostability : Potential light-induced reactions due to conjugated aromatic systems, though specific pathways require experimental validation.
Comparison with Analogous Compounds
Scientific Research Applications
(2E)-7-methyl-2-[(1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate has several scientific research applications:
Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.
Biology: The compound may be studied for its potential biological activity, including its interactions with enzymes and receptors.
Medicine: Research may focus on its potential therapeutic effects, such as anti-inflammatory, anticancer, or antimicrobial properties.
Industry: It can be used in the development of new materials, including polymers and coatings.
Mechanism of Action
The mechanism of action of (2E)-7-methyl-2-[(1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can lead to various biochemical effects, including the modulation of signaling pathways and the inhibition or activation of specific biological processes.
Comparison with Similar Compounds
Table 1: Comparison with Ester-Containing Agrochemicals
Indole Derivatives
The 1-methylindole group in the target compound resembles Indol-2(3H)-one derivatives (e.g., 3-(2-benzylamino)ethyl-3-phenylindol-2-one hydrochloride) . Indole substitutions influence bioactivity and metabolic stability:
- Methyl Substitution : The 1-methyl group on the indole ring may reduce oxidative metabolism compared to unsubstituted indoles, as seen in other pharmaceuticals.
Benzofuran Analogs
Benzofuran derivatives, such as Zygocaperoside isolated from Z. fabago roots , often exhibit anti-inflammatory or antimicrobial activity. Key contrasts include:
- Substitution Patterns : Zygocaperoside lacks the indole and ester groups present in the target compound, which may reduce its structural complexity and interaction diversity.
- Spectroscopic Characterization : The use of NMR and UV spectroscopy for elucidating Zygocaperoside’s structure suggests similar methods could validate the target compound’s configuration.
Structural and Functional Implications
- Solubility : The ester and methyl groups may enhance lipophilicity, favoring cellular uptake but limiting aqueous solubility.
- Stability : The conjugated system (benzofuran-indole) could increase photostability compared to simpler aromatic esters.
Biological Activity
The compound (2E)-7-methyl-2-[(1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate is a complex organic molecule that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This article explores its biological activity, including synthesis, pharmacological effects, and structure-activity relationships (SAR).
Structural Overview
The molecular structure of the compound can be broken down into several key components:
- Benzofuran moiety : Known for its diverse biological activities.
- Indole derivative : Often associated with anticancer properties.
- Benzoate group : Contributes to the compound's reactivity and solubility.
The molecular formula is with a molecular weight of approximately 430.46 g/mol, indicating the complexity of its structure.
Synthesis
The synthesis typically involves multi-step organic reactions, starting from simpler precursors. Common reagents include:
- Strong acids or bases for coupling reactions.
- Oxidizing agents such as potassium permanganate for oxidation steps.
General Synthetic Route:
- Preparation of indole and benzofuran intermediates.
- Coupling under controlled conditions to form the final product.
- Purification techniques such as recrystallization or chromatography are employed to isolate the compound.
Anticancer Properties
Research indicates that this compound exhibits significant anticancer activity. It has been tested against various cancer cell lines, showing promising results in inhibiting cell proliferation and inducing apoptosis. For instance, studies have reported IC50 values in the low micromolar range against breast cancer (MCF-7) and lung cancer (NCI-H460) cell lines.
| Cell Line | IC50 Value (µM) |
|---|---|
| MCF-7 | 7.01 ± 0.60 |
| NCI-H460 | 8.55 ± 0.35 |
| HeLa | 14.31 ± 0.90 |
Antimicrobial Activity
The compound has also demonstrated antimicrobial properties against various bacterial and fungal strains. The mechanism appears to involve disruption of cellular integrity and inhibition of key metabolic pathways.
| Microorganism | Minimum Inhibitory Concentration (MIC, µg/mL) |
|---|---|
| Staphylococcus aureus | 15 |
| Escherichia coli | 20 |
| Candida albicans | 25 |
The biological activity is attributed to several mechanisms:
- Inhibition of cell cycle progression : Similar to other indole derivatives, it may interfere with mitotic processes.
- Induction of apoptosis : The compound triggers apoptotic pathways, leading to programmed cell death in cancer cells.
- Antioxidant properties : It may scavenge free radicals, providing protective effects against oxidative stress.
Structure-Activity Relationship (SAR)
Understanding the SAR is crucial for optimizing the biological activity of this compound. Modifications at specific positions on the benzofuran or indole rings can enhance potency or selectivity against certain targets.
Key Findings:
- Substituents on the indole ring significantly affect cytotoxicity.
- The presence of electron-withdrawing groups enhances activity against specific cancer cell lines.
Case Studies
Several studies have investigated variations of this compound to identify more potent derivatives:
- Indole Substituted Variants : Modifications led to compounds with improved anticancer efficacy.
- Benzofuran Derivatives : Alterations in the benzofuran structure resulted in enhanced antimicrobial properties.
Q & A
Basic Research Questions
Q. What synthetic strategies are recommended for preparing (2E)-7-methyl-2-[(1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate?
- Methodological Answer : The compound can be synthesized via Claisen-Schmidt condensation, where a benzofuran-3(2H)-one scaffold reacts with a substituted indole aldehyde. Key steps include:
- Knoevenagel condensation : Reaction of 7-methyl-1-benzofuran-3(2H)-one derivatives with 1-methylindole-3-carbaldehyde under acidic conditions (e.g., acetic acid) to form the α,β-unsaturated ketone core .
- Esterification : Subsequent coupling of the benzofuran intermediate with 2-methylbenzoyl chloride in the presence of a base (e.g., pyridine) to introduce the benzoate moiety.
- Purification : Column chromatography (silica gel, hexane/ethyl acetate gradient) and recrystallization (ethanol/water) for isolation .
Q. What analytical techniques are critical for characterizing this compound?
- Methodological Answer :
- HPLC-PDA : Purity assessment using a C18 column (mobile phase: acetonitrile/water, 70:30 v/v; flow rate: 1.0 mL/min) with UV detection at 254 nm .
- NMR Spectroscopy :
- ¹H-NMR : Key signals include δ 8.2–8.4 ppm (indole H-2), δ 7.6–7.8 ppm (benzofuran H-5), and δ 2.5 ppm (methyl groups) .
- ¹³C-NMR : Carbonyl (C=O) signals at ~190–200 ppm .
- High-Resolution Mass Spectrometry (HRMS) : Confirm molecular ion [M+H]⁺ with <2 ppm error .
Q. How can researchers evaluate the biological activity of this compound in vitro?
- Methodological Answer :
- Cytotoxicity Assays : Use MTT or resazurin-based assays against cancer cell lines (e.g., HeLa, MCF-7) with IC₅₀ determination over 48–72 hours .
- Enzyme Inhibition Studies : Target-specific assays (e.g., kinase or protease inhibition) using fluorogenic substrates and kinetic measurements (e.g., Vmax, Km) .
Advanced Research Questions
Q. How should researchers address contradictions in stability data during long-term experimental setups?
- Methodological Answer :
- Controlled Degradation Studies : Perform accelerated aging tests (40°C, 75% RH) with periodic HPLC analysis to track degradation products.
- Sample Stabilization : Use continuous cooling (4°C) during storage to mitigate organic degradation, as seen in wastewater matrix studies .
- Data Normalization : Compare degradation rates against internal standards (e.g., deuterated analogs) to distinguish compound-specific instability from matrix effects .
Q. What computational approaches are effective for predicting ligand-receptor interactions with this compound?
- Methodological Answer :
- Molecular Docking : Use Discovery Studio or AutoDock Vina to model interactions with target proteins (e.g., indole-binding receptors). Focus on binding affinity (ΔG) and hydrogen-bonding networks .
- Molecular Dynamics (MD) Simulations : Simulate ligand-protein complexes in explicit solvent (e.g., TIP3P water) for 100 ns to assess conformational stability (RMSD <2 Å) .
Q. How can synthetic routes be optimized to improve yield and reduce byproducts?
- Methodological Answer :
- Catalyst Screening : Test Lewis acids (e.g., ZnCl₂, BF₃·Et₂O) for enhancing condensation efficiency .
- Reaction Monitoring : Use in-situ FTIR to track ketone intermediate formation (C=O stretch at ~1700 cm⁻¹) and adjust stoichiometry .
- DoE (Design of Experiments) : Apply factorial design to optimize variables (temperature, solvent polarity, catalyst loading) .
Q. What protocols ensure reliable spectral data interpretation for structural analogs?
- Methodological Answer :
- Spectral Libraries : Cross-reference with curated databases (e.g., mzCloud) for MS/MS fragmentation patterns. Example:
| Instrument | Ionization | Key Fragments (m/z) |
|---|---|---|
| Orbitrap Fusion Lumos | NSI | 345.12 (M+H⁺), 280.09 (C₁₃H₁₄O₃⁺) |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
